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Cat. No.: B1675295 Get Quote

Essential Safety and Handling Guide for Licofelone
This document provides crucial safety protocols and logistical information for the handling and

disposal of Licofelone in a research environment. Adherence to these procedural guidelines is

essential for ensuring the safety of all laboratory personnel.

Hazard Identification and Classification
Licofelone is classified with specific hazards that necessitate careful handling.[1][2] It is

harmful if swallowed and can cause serious eye irritation.[1] Additionally, it is recognized as

being very toxic to aquatic life, with long-lasting effects.[2]

Hazard
Classification

GHS Code Description Source

Acute Oral Toxicity H302 Harmful if swallowed. [1][2]

Serious Eye Irritation H319
Causes serious eye

irritation.
[1]

Acute Aquatic Toxicity H400
Very toxic to aquatic

life.
[2]

Chronic Aquatic

Toxicity
H410

Very toxic to aquatic

life with long lasting

effects.

[2]
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Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to create a barrier

between the researcher and the chemical, minimizing exposure risk.[3] The level of PPE

required depends on the specific handling procedure.

Task Required PPE Rationale

Weighing/Handling Powder

Nitrile Gloves (double-gloving

recommended), Safety

Goggles, Lab Coat, Face

Mask/Respirator

Prevents skin/eye contact and

inhalation of fine particles.

Preparing Solutions

Nitrile Gloves, Safety Goggles

with side shields or Face

Shield, Lab Coat

Protects against splashes and

direct contact with the

compound and solvents.

General Laboratory Use
Nitrile Gloves, Safety Goggles,

Lab Coat

Standard protection for

handling closed containers or

during low-risk procedures.

Note: Always wash hands thoroughly after handling Licofelone, even when gloves have been

worn.[2] Gloves should be changed immediately if they are torn, punctured, or contaminated.[4]

Operational Plans: Handling and Storage
Engineering Controls:

Ventilation: Always handle Licofelone in a well-ventilated area.[2] For procedures that may

generate dust or aerosols, such as weighing the powder or preparing stock solutions, use a

chemical fume hood or other appropriate exhaust ventilation.[2]

Safe Handling Protocol:

Avoid Contact: Prevent direct contact with skin and eyes.[2]

Avoid Inhalation: Do not breathe in dust, fumes, or vapors.[1][2]
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No Consumption: Do not eat, drink, or smoke in areas where Licofelone is handled or

stored.[1][2]

Static Discharge: Take precautionary measures against static discharge, especially when

handling the powder form.[1]

Storage Conditions:

Keep the container tightly sealed.[2]

Store in a cool, well-ventilated area away from direct sunlight and sources of ignition.[2]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[2]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, separating eyelids

to ensure adequate flushing. Remove contact

lenses if present and easy to do so. Promptly

seek medical attention.[2]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Seek medical advice if irritation

develops.[2]

Ingestion

If swallowed, call a poison center or doctor

immediately if you feel unwell.[1][2] Rinse mouth

with water.[2]

Inhalation

Relocate the individual to fresh air. If breathing

is difficult, provide oxygen and seek immediate

medical attention.
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Spill and Disposal Plans
Licofelone Spill Response Protocol: In the event of a spill, follow a structured response to

ensure safety and proper containment. The general procedure involves alerting others,

securing the area, assessing the spill size, and using appropriate PPE before cleanup.[1][2]
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Workflow for responding to a Licofelone spill.
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Disposal Plan:

All Licofelone waste, including contaminated materials from spill cleanup, must be disposed

of as hazardous waste.[2]

Collect waste in a designated, sealed, and clearly labeled container.[5] Hazardous

pharmaceutical waste is typically collected in black containers.[5]

Arrange for disposal through an approved waste disposal plant or your institution's

environmental health and safety (EHS) office.[2]

Do not flush Licofelone down the drain or dispose of it in regular trash, as it is very toxic to

aquatic life.[2][6]

Quantitative Data Summary
The following table summarizes key quantitative data for Licofelone.

Parameter Value Description Source

IC₅₀ (COX) 0.21 µM

The half maximal

inhibitory

concentration against

the cyclooxygenase

enzyme.

[7][8]

IC₅₀ (5-LOX) 0.18 µM

The half maximal

inhibitory

concentration against

the 5-lipoxygenase

enzyme.

[7][8]

Solubility (DMSO) 76 mg/mL

The solubility of

Licofelone in Dimethyl

sulfoxide.

[7]

Molecular Weight 379.88 g/mol
The molar mass of the

Licofelone molecule.
[2][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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